Cas no 2418681-19-1 (4-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]naphthalene-1-carbonitrile)

• Product Name: 4-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]naphthalene-1-carbonitrile
• CAS No: 2418681-19-1
• MF: C₁₈H₁₈N₂O
• MW: 278.348324298859
• CID: 5357005
• Update Time: 2025-07-18

4-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]naphthalene-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]naphthalene-1-carbonitrile
• 4-{[1-(cyclopropylmethyl)aziridin-2-yl]methoxy}naphthalene-1-carbonitrile
• Z3991661043

• Inchi： 1S/C18H18N2O/c19-9-14-7-8-18(17-4-2-1-3-16(14)17)21-12-15-11-20(15)10-13-5-6-13/h1-4,7-8,13,15H,5-6,10-12H2
• InChI Key： LCZJLICMYPLPSA-UHFFFAOYSA-N
• SMILES： O(C1=CC=C(C#N)C2C=CC=CC1=2)CC1CN1CC1CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 424
• XLogP3: 3.5
• Topological Polar Surface Area: 36

Additional information on 4-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]naphthalene-1-carbonitrile

Introduction to 4-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]naphthalene-1-carbonitrile (CAS No. 2418681-19-1)

4-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]naphthalene-1-carbonitrile, identified by its CAS number 2418681-19-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a promising candidate for further research and development in drug discovery.

The molecular structure of 4-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]naphthalene-1-carbonitrile features a naphthalene core substituted with a carbonitrile group at the 1-position and an aziridine moiety linked through a methoxy group at the 4-position. The presence of the cyclopropylmethyl group in the aziridine moiety introduces steric and electronic effects that can influence the reactivity and binding affinity of the compound. This intricate arrangement of functional groups makes it an intriguing subject for studying its potential biological activities.

In recent years, there has been a growing interest in the development of molecules that can modulate biological pathways by interacting with specific targets. The aziridine group, in particular, has been widely explored for its ability to undergo ring-opening reactions with nucleophiles, leading to the formation of covalent bonds. This property makes 4-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]naphthalene-1-carbonitrile a valuable tool for designing probes and inhibitors that can selectively interact with biological macromolecules.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. The naphthalene core is a common motif in many pharmacologically active compounds, known for its ability to engage with various biological receptors and enzymes. The carbonitrile group further enhances its pharmacological profile by contributing to hydrogen bonding interactions and affecting electronic properties. These features collectively contribute to the compound's potential as a lead molecule in drug discovery.

Recent studies have highlighted the importance of structural diversity in drug design, emphasizing that subtle modifications in molecular structure can significantly impact biological activity. The presence of the cyclopropylmethyl group in 4-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]naphthalene-1-carbonitrile not only adds steric bulk but also influences electronic distribution, which can be critical for achieving optimal binding affinity. These insights have guided researchers in designing analogs with enhanced potency and selectivity.

The methoxy group at the 4-position of the naphthalene ring introduces another layer of complexity, as it can participate in various non-covalent interactions such as hydrogen bonding and van der Waals forces. These interactions are crucial for determining how the compound interacts with biological targets, making them key considerations in medicinal chemistry.

In addition to its structural features, 4-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]naphthalene-1-carbonitrile has shown promise in preliminary pharmacological studies. Researchers have been exploring its potential as an inhibitor of enzymes involved in cancer progression and inflammation. The aziridine moiety's ability to covalently modify target proteins suggests that this compound could be used to develop irreversible inhibitors, which may offer advantages over traditional small-molecule drugs.

The synthesis of this compound involves multi-step organic transformations, requiring careful optimization to achieve high yields and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed aziridine formation, have been employed to construct the desired molecular framework efficiently. These synthetic strategies are critical for producing sufficient quantities of the compound for further biological evaluation.

The growing body of evidence supporting the use of structurally diverse molecules in drug discovery underscores the importance of compounds like 4-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]naphthalene-1-carbonitrile. By leveraging their unique structural features, researchers can identify novel therapeutic targets and develop more effective treatments for various diseases. The combination of computational modeling, high-throughput screening, and traditional wet chemistry approaches will continue to drive innovation in this field.

In conclusion, 4-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]naphthalene-1-carbonitrile (CAS No. 2418681-19-1) represents a significant advancement in pharmaceutical chemistry. Its intricate molecular structure, combined with its potential biological activities, makes it a valuable asset in the quest for new medicines. As research progresses, this compound is expected to contribute to the development of innovative therapeutic strategies that address unmet medical needs.